Cas no 74470-25-0 (6-(Methylthio)nicotinic acid)

• Product Name: 6-(Methylthio)nicotinic acid
• CAS No: 74470-25-0
• MF: C₇H₇NO₂S
• MW: 169.200980424881
• MDL: MFCD01860214
• CID: 2145387
• PubChem ID: 819409
• Update Time: 2025-05-24

6-(Methylthio)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 6-(methylthio)nicotinic acid
• 6-Methylsulfanylpyridine-3-carboxylic acid
• 6-(methylsulfanyl)pyridine-3-carboxylic acid
• 6-(methylsulfanyl)nicotinic acid
• 3-Pyridinecarboxylic acid, 6-(methylthio)-
• LOXVLEHIADFMDD-UHFFFAOYSA-N
• SBB088307
• 6-methylthiopyridine-3-carboxylic acid
• Z1172115924
• 6-(Methylthio)nicotinic acid

• MDL： MFCD01860214
• Inchi： 1S/C7H7NO2S/c1-11-6-3-2-5(4-8-6)7(9)10/h2-4H,1H3,(H,9,10)
• InChI Key： LOXVLEHIADFMDD-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(C(=O)O)=CN=1

Computed Properties

• Exact Mass: 169.02
• Monoisotopic Mass: 169.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 75.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 6-(Methylthio)nicotinic acid

Recent Advances in the Study of 6-(Methylthio)nicotinic acid (CAS: 74470-25-0) in Chemical Biology and Pharmaceutical Research

6-(Methylthio)nicotinic acid (CAS: 74470-25-0) is a sulfur-containing derivative of nicotinic acid that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique methylthio substitution, has been explored for its diverse biological activities, including enzyme inhibition, antimicrobial properties, and potential therapeutic effects. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in various biological systems.

One of the key areas of research involving 6-(Methylthio)nicotinic acid is its role as a building block in the synthesis of more complex molecules. Its structural features make it a valuable intermediate in the development of novel pharmaceuticals, particularly those targeting metabolic disorders and infectious diseases. Recent synthetic methodologies have improved the yield and purity of this compound, enabling more extensive biological evaluations. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 6-(Methylthio)nicotinic acid derivatives with enhanced bioavailability and target specificity.

In addition to its synthetic utility, 6-(Methylthio)nicotinic acid has shown promise as an enzyme inhibitor. Research published in Bioorganic & Medicinal Chemistry Letters highlighted its inhibitory effects on key enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory conditions. The study utilized molecular docking and kinetic assays to elucidate the binding interactions between the compound and its target enzymes, providing a foundation for further drug development efforts.

Another significant area of investigation is the antimicrobial activity of 6-(Methylthio)nicotinic acid. A 2024 study in the European Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent activity against a range of bacterial and fungal pathogens, including multi-drug resistant strains. The researchers attributed this activity to the compound's ability to disrupt microbial cell membranes and interfere with essential metabolic processes. These findings underscore the potential of 6-(Methylthio)nicotinic acid as a lead compound for the development of new antimicrobial agents.

Despite these promising findings, challenges remain in the clinical translation of 6-(Methylthio)nicotinic acid-based therapies. Issues such as pharmacokinetics, toxicity, and formulation stability need to be addressed through further preclinical and clinical studies. However, the growing body of research on this compound highlights its versatility and potential in addressing unmet medical needs. Future directions may include the exploration of its applications in cancer therapy, neurodegenerative diseases, and other complex disorders.

In conclusion, 6-(Methylthio)nicotinic acid (CAS: 74470-25-0) represents a promising scaffold in chemical biology and pharmaceutical research. Recent advances in its synthesis, biological evaluation, and mechanistic understanding have expanded its potential applications. Continued research efforts are expected to further elucidate its therapeutic potential and pave the way for the development of novel drugs based on this intriguing compound.